Cas no 89837-28-5 (2-Naphthalenecarbonitrile, 7-methoxy-5-methyl-)

2-Naphthalenecarbonitrile, 7-methoxy-5-methyl- structure
89837-28-5 structure
Product Name:2-Naphthalenecarbonitrile, 7-methoxy-5-methyl-
CAS No:89837-28-5
MF:C13H11NO
MW:197.232543230057
CID:587674
PubChem ID:71326446
Update Time:2025-04-19

2-Naphthalenecarbonitrile, 7-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarbonitrile, 7-methoxy-5-methyl-
    • 7-methoxy-5-methylnaphthalene-2-carbonitrile
    • 89837-28-5
    • DTXSID60755645
    • Inchi: 1S/C13H11NO/c1-9-5-12(15-2)7-11-6-10(8-14)3-4-13(9)11/h3-7H,1-2H3
    • InChI Key: NGWKLSZBUPBTHX-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C)=C2C=CC(C#N)=CC2=C1

Computed Properties

  • Exact Mass: 197.084063974g/mol
  • Monoisotopic Mass: 197.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 33Ų
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